Isopilocarpine hydrochloride
Isopilocarpine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
28958-85-2
VCID:
VC21122803
InChI:
InChI=1S/C11H16N2O2.ClH/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2;/h5,7-8,10H,3-4,6H2,1-2H3;1H
SMILES:
CCC1C(COC1=O)CC2=CN=CN2C.Cl
Molecular Formula:
C11H17ClN2O2
Molecular Weight:
244.72 g/mol
Isopilocarpine hydrochloride
CAS No.: 28958-85-2
Cat. No.: VC21122803
Molecular Formula: C11H17ClN2O2
Molecular Weight: 244.72 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 28958-85-2 |
|---|---|
| Molecular Formula | C11H17ClN2O2 |
| Molecular Weight | 244.72 g/mol |
| IUPAC Name | 3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one;hydrochloride |
| Standard InChI | InChI=1S/C11H16N2O2.ClH/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2;/h5,7-8,10H,3-4,6H2,1-2H3;1H |
| Standard InChI Key | RNAICSBVACLLGM-UHFFFAOYSA-N |
| Isomeric SMILES | CC[C@@H]1[C@H](COC1=O)CC2=CN=CN2C.Cl |
| SMILES | CCC1C(COC1=O)CC2=CN=CN2C.Cl |
| Canonical SMILES | CCC1C(COC1=O)CC2=CN=CN2C.Cl |
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